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Compound of Interest

Compound Name: Eflornithine

Cat. No.: B1207245 Get Quote

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with Eflornithine. The following

procedural guidance outlines the necessary personal protective equipment (PPE), handling

procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Summary
Eflornithine hydrochloride is classified as a hazardous substance that requires careful

handling. It can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.

[1][2] Ingestion is also harmful.[2] It is imperative to use appropriate engineering controls and

personal protective equipment to minimize exposure.

Table 1: GHS Hazard Classifications for Eflornithine Hydrochloride

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4[2]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2A / Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)
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A risk assessment should be conducted for all procedures involving Eflornithine to determine

the appropriate level of PPE. The following table summarizes the recommended PPE based on

Safety Data Sheets (SDS).

Table 2: Recommended Personal Protective Equipment for Handling Eflornithine
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may be required for

splash hazards.

Prevents eye contact which

can cause serious irritation.

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use.

For activities with high

exposure risk, consider

double-gloving.

Avoids direct skin contact,

which can cause irritation.

Body Protection

A lab coat or protective

disposable gown made of low-

permeability fabric with a solid

front, long sleeves, and tight-

fitting cuffs. For significant

exposure risks, fire/flame

resistant and impervious

clothing should be worn.

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood is

required to avoid dust and

aerosol formation. If exposure

limits are exceeded or irritation

is experienced, a NIOSH-

approved full-face respirator or

N-95 particle mask may be

necessary. A surgical mask

offers little to no protection.

Prevents inhalation of dust or

aerosols, which may cause

respiratory tract irritation.

Operational Plan: Safe Handling and Storage
Engineering Controls:
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Ventilation: Always handle Eflornithine in a well-ventilated area. For procedures that may

generate dust or aerosols, such as weighing or preparing solutions, use a chemical fume

hood.

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the work area.

Procedural Steps for Handling:

Preparation: Before handling, inspect all PPE for integrity. Ensure the work area is clean and

uncluttered.

Donning PPE: Put on a lab coat, followed by safety goggles and any required respiratory

protection. Don gloves last, ensuring cuffs are tucked under the sleeves of the lab coat.

Handling Solid Eflornithine: Avoid the formation of dust. Use non-sparking tools to prevent

ignition sources.

Preparing Solutions: When dissolving the compound, add the solid to the solvent slowly to

prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even after

removing gloves. Do not eat, drink, or smoke in the laboratory area.

Storage:

Store Eflornithine in a tightly closed container in a cool, dry, and well-ventilated place.

Keep it away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

Emergency and Disposal Plan
Accidental Release Measures (Spills):

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation. Remove all sources of ignition.
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Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so. Do not let the chemical enter drains.

Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,

labeled container for disposal. For liquid spills, absorb with an inert material (e.g., diatomite,

universal binders) and place in a disposal container.

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If irritation persists, consult a doctor.

Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to do. Seek immediate medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person and call a doctor or Poison Control Center immediately.

Disposal Plan:

Dispose of Eflornithine waste and contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Alternatively, for small quantities, mix the medicine with an unappealing substance like dirt or

used coffee grounds, place it in a sealed plastic bag, and dispose of it in the household

trash, ensuring no personal information is on the container.

Chemical and Physical Properties
Understanding the properties of Eflornithine is essential for safe handling.
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Table 3: Physical and Chemical Properties of Eflornithine Hydrochloride Monohydrate

Property Value

Molecular Formula C₆H₁₂F₂N₂O₂ · HCl · H₂O

Molecular Weight 236.64 g/mol

Appearance Solid

Stability
Stable under normal temperatures and

pressures.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate personal

protective equipment when handling Eflornithine.
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Eflornithine Handling: PPE Selection Workflow

Start: Plan to Handle Eflornithine

Identify Task:
1. Weighing Solid?

2. Preparing Solution?
3. General Handling?

4. Cleaning Spill?

Weighing Solid or
Tasks Generating Dust

1

Preparing Solution or
Risk of Splash

2

General Handling
(Low Volume, Contained)

3

Cleaning a Spill

4

Engineering Controls:
Use Chemical Fume Hood

Additional PPE:
- Respiratory Protection (N95)

- Consider Double Gloves

Additional PPE:
- Face Shield

- Consider Double Gloves

Standard Lab Ventilation

Proceed with Task

Additional PPE:
- Full-Face Respirator

- Impervious Gown
- Double Gloves

Required Base PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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